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Compound of Interest

Compound Name: 2-Methoxyethyl chloroformate
CAS No.: 628-12-6
Cat. No.: B1582022
Get Quote
. J

Executive Summary

2-Methoxyethyl chloroformate (CAS 628-12-6) is a specialized acylating agent used primarily
to introduce the 2-methoxyethoxycarbonyl moiety. While functionally analogous to ethyl or
isobutyl chloroformate, its structural incorporation of an ether oxygen confers unique
physicochemical properties—specifically enhanced polarity and water solubility.

This guide details its two critical roles in modern organic synthesis:

e Process-Optimized Mixed Anhydride Coupling: Serving as an activation reagent where the
resulting carbonate byproduct (2-methoxyethanol) is water-miscible, simplifying downstream
purification.

o Pharmacokinetic Modulation: Installing a stable, amphiphilic carbamate motif to improve the
solubility profile of lipophilic amine drugs (prodrug design).

Chemical Profile & Properties[1][2][3][4][5]
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Property Specification

IUPAC Name 2-Methoxyethyl carbonochloridate
CAS Number 628-12-6

Formula C4H+CIOs

Molecular Weight 138.55 g/mol

Boiling Point 157-158 °C

Density 1.192 g/mL at 25 °C

N Soluble in polar organic solvents (THF, DCM,
Solubility ]
EtOAc); decomposes in water.

- Moisture sensitive (hydrolyzes to HCI, COz, and
Stability
2-methoxyethanol).

Core Application: The "Clean" Mixed Anhydride
Method

In peptide synthesis and amide coupling, alkyl chloroformates are standardly used to generate
mixed anhydrides. The choice of chloroformate dictates the ease of purification.

The Solubility Advantage

When using Isobutyl Chloroformate (IBCF), the byproduct is isobutanol, which has limited water
solubility and can be difficult to remove completely without chromatography. When using 2-
Methoxyethyl Chloroformate, the byproduct is 2-methoxyethanol. This alcohol is fully
miscible with water, allowing it to be quantitatively removed during standard aqueous workups
(bicarbonate/brine washes), significantly streamlining process chemistry on a kilogram scale.

Reaction Mechanism & Workflow

The carboxylate attacks the chloroformate to form the mixed anhydride. Subsequent
nucleophilic attack by the amine yields the amide and the carbonate leaving group, which
decomposes.
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Figure 1: The mixed anhydride coupling pathway highlighting the generation of water-soluble

byproducts.

Experimental Protocol: Amide Coupling

Objective: Synthesis of N-Benzylbenzamide (Model System).

 Activation: Dissolve benzoic acid (1.0 equiv) in anhydrous THF (0.5 M) under N2

atmosphere. Cool to -15 °C.

o Base Addition: Add N-Methylmorpholine (NMM, 1.1 equiv). Stir for 5 minutes.

e Anhydride Formation: Dropwise add 2-Methoxyethyl chloroformate (1.05 equiv) over 10

minutes. Maintain temperature below -10 °C to prevent disproportionation. Stir for 15-30

minutes.

e Coupling: Add benzylamine (1.0 equiv) dropwise. Allow the mixture to warm to room

temperature over 2 hours.

o Workup (Critical Step):

o Dilute with Ethyl Acetate.

o Wash with 1M HCI (removes unreacted amine).

o Wash with sat. NaHCOs (removes unreacted acid).
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o Wash with water/brine (3x).Note: This step efficiently partitions the 2-methoxyethanol
byproduct into the aqueous phase.

o Dry over MgSOa4 and concentrate.

Core Application: Pharmacokinetic Modulation
(Prodrugs)

Unlike the transient protection offered by Boc or Fmoc, the 2-methoxyethoxycarbonyl group is
often installed as a "permanent” moiety in drug design to modulate LogP (lipophilicity) and
solubility.

Mechanism of Action

The ether oxygen in the ethyl chain acts as a weak hydrogen bond acceptor. When attached to
a hydrophobic amine, this group disrupts crystal packing and increases interaction with
agqueous media without introducing a charged center (like a salt).

» Stability: The carbamate linkage is stable to physiological pH and metabolic conditions that
typically cleave esters. It requires enzymatic hydrolysis (specific carbamases) or harsh
chemical hydrolysis (strong acid/base + heat) to remove.

o Application: Used in the synthesis of N-bridged bicyclic sulfonamides (gamma-secretase
inhibitors) where solubility is a limiting factor for bioavailability.
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Figure 2: Installation of the solubilizing carbamate motif.

Synthesis of Specialized Reagents

2-Methoxyethyl chloroformate is also used to synthesize "soluble" variants of classical
reagents. A prime example is the synthesis of Bis(2-methoxyethyl) azodicarboxylate, a water-
soluble analog of DEAD/DIAD used in Mitsunobu reactions.

o Why? The byproduct of DEAD (diethyl hydrazodicarboxylate) is notoriously difficult to
separate from the product. The methoxyethyl analog produces a hydrazine byproduct that is
more polar and easier to wash away or separate via chromatography.

Safety and Handling (E-E-A-T)

Hazard Classification:

» Corrosive: Causes severe skin burns and eye damage (Category 1B).[1]

o Toxic: Fatal if inhaled (vapors decompose to Phosgene-like species and HCI).
e Flammable: Flash point ~58 °C.

Operational Protocols:

e Quenching: Never dispose of unreacted chloroformate directly into aqueous waste. Quench
excess reagent by slowly adding to a stirred solution of dilute ammonium hydroxide or
methanol/NaOH at 0 °C.

o Ventilation: All operations must be performed in a fume hood. The reagent has a pungent
odor and lachrymatory effects.

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8 °C. Moisture intrusion leads to
pressure buildup (CO2) and degradation.

References

» Sigma-Aldrich.Product Specification: 2-Methoxyethyl chloroformate (CAS 628-12-6).Link
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e Organic Syntheses.General Procedures for Mixed Anhydride Couplings. (Contextual
grounding for chloroformate usage). Link

» National Center for Biotechnology Information.PubChem Compound Summary for CID
69400, 2-Methoxyethyl chloroformate.Link

» Fisher Scientific.Safety Data Sheet: 2-Methoxyethyl chloroformate.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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